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Compound of Interest

Compound Name: ML218 hydrochloride

Cat. No.: B2892686

For Researchers, Scientists, and Drug Development Professionals

Introduction

ML218 hydrochloride is a potent and selective inhibitor of T-type calcium channels,
specifically targeting CaV3.2 and CaV3.3 with IC50 values of 310 nM and 270 nM, respectively.
[1][2] It demonstrates oral activity and the ability to cross the blood-brain barrier, making it a
valuable tool for in vitro and in vivo studies, particularly in neuroscience research related to
conditions like Parkinson's disease.[1][3] Accurate preparation of a stock solution is the first
critical step for ensuring reproducible and reliable experimental results. This document provides
a detailed protocol for the preparation, storage, and handling of ML218 hydrochloride stock
solutions.

Chemical and Physical Properties

A summary of the key quantitative data for ML218 hydrochloride is presented in the table
below for easy reference.
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Property Value Source
Molecular Formula C19H26CI2N20 - HCI [3]
Molecular Weight 405.79 g/mol [3114]
Solubility (DMSO) <125 mg/mL (338.45 mM) [2]
Solubility (Ethanol) < 36.93 mg/mL (100 mM) [3]
Appearance Solid [5]
Storage (Solid) +4°C or -20°C [2][3]

-20°C (1 year) or -80°C (2

Storage (Stock Solution)
years)

[6]

Stability (Solid) >4 years

[5]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of ML218 hydrochloride in

DMSO.

Materials:

ML218 hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or vials (amber or covered with foil)
o Calibrated analytical balance

» Pipettes and sterile pipette tips

o \ortex mixer

e Optional: Sonicator

Procedure:
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» Acclimatization: Before opening, allow the vial of ML218 hydrochloride to equilibrate to
room temperature for at least 15-20 minutes. This prevents condensation of moisture onto
the compound.

» Weighing: Tare a clean, dry microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of ML218 hydrochloride powder. For example, to prepare 1 mL
of a 10 mM stock solution, weigh out 4.06 mg of the compound.

o Calculation: Use the following formula to determine the required volume of solvent:
Volume (L) = Mass (g) / (Molar Mass ( g/mol ) x Concentration (mol/L))

Example for 1 mg of ML218 hydrochloride to make a 10 mM stock solution: Volume (mL) =
(0.001 g/ 405.79 g/mol ) / 0.01 mol/L * 1000 mL/L = 0.246 mL

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
ML218 hydrochloride powder.

e Mixing: Close the tube tightly and vortex thoroughly until the powder is completely dissolved.
If necessary, brief sonication in a water bath can aid in dissolution.[2] Visually inspect the
solution to ensure there are no visible particles.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound,
dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.
[2] The volume of the aliquots should be appropriate for your planned experiments.

» Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[6] Protect the tubes from light.

Workflow for Stock Solution Preparation
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Caption: Workflow for preparing ML218 hydrochloride stock solution.
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Safety and Handling Precautions

ML218 hydrochloride is intended for laboratory research use only. While specific toxicity data
is not readily available, standard laboratory safety practices should be strictly followed. It is
recommended to handle this compound in a designated area, such as a chemical fume hood,
to minimize inhalation exposure.[7]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling ML218 hydrochloride in its
solid form or in solution.

e Handling: Avoid direct contact with skin and eyes. In case of contact, wash the affected area
immediately with copious amounts of water.

» Disposal: Dispose of waste materials, including empty vials, used pipette tips, and
contaminated gloves, in accordance with local, state, and federal regulations for chemical
waste.[7]

By following these guidelines, researchers can ensure the safe and effective use of ML218
hydrochloride in their experimental setups, leading to accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of ML218
Hydrochloride Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2892686#how-to-prepare-ml218-hydrochloride-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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